4-acetyl-N-(4-iodophenyl)benzenesulfonamide
Cat. No. B8354970
M. Wt: 401.22 g/mol
InChI Key: MDALVSOGCTVJDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Yield
68%
Identifiers
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.4 mmol
|
|
Type
|
reagent
|
|
Smiles
|
O=C([O-])O.[Na+]
|
|
Name
|
|
|
Quantity
|
1 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
0.22 mmol
|
|
Type
|
reactant
|
|
Smiles
|
IC1=CC=C(N)C=C1
|
|
Name
|
|
|
Quantity
|
1 mL
|
|
Type
|
solvent
|
|
Smiles
|
OCCOCCOCCOCCOCCO
|
Details
Flow Rate |
0.25 mL/min |
Step Two
|
Name
|
|
|
Quantity
|
0.2 mmol
|
|
Type
|
limiting reactant
|
|
Smiles
|
O=C(C)C1=CC=C(S(=O)(Cl)=O)C=C1
|
|
Name
|
|
|
Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
CC(C)=O
|
Details
Flow Rate |
0.25 mL/min |
Setup
Vessel
|
Control Type
|
TUBE
|
|
Setpoint
|
10 mL
|
|
Material
|
PLASTIC: PTFE
|
|
Attachments
|
PRESSURE_REGULATOR: back pressure regulator
|
Environment
|
Type
|
UNSPECIFIED
|
Conditions
Temperature
|
Control Type
|
CUSTOM
|
|
Details
|
"warmed"
|
|
Setpoint
|
25 °C
|
Pressure
|
Control Type
|
PRESSURIZED
|
|
Details
|
back pressure regulator
|
|
Setpoint
|
100 psi
|
|
Atmosphere
|
UNSPECIFIED
|
Measurements
| Type | Time | Pressure |
|---|
Flow
|
Type
|
PLUG_FLOW_REACTOR
|
|
Pump Type
|
|
|
Tubing
|
PTFE
|
Other
Workups
ADDITION
|
Type
|
ADDITION
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Phase kept
|
organic
|
WASH
|
Type
|
WASH
|
WASH
|
Type
|
WASH
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(=O)c1ccc(S(=O)(=O)Nc2ccc(I)cc2)cc1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 68% | isolated weight |
| YIELD | 91% | crude nmr |
Analyses
NMR_1H
|
Type
|
NMR_1H
|
|
Details
|
NMR of crude reaction mixture before workup
|
GCMS
|
Type
|
GCMS
|
WEIGHT
|
Type
|
WEIGHT
|
NMR_1H
|
Type
|
NMR_1H
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
